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1,2-DIDEOXY-D-
Compound Name:

RIBOFURANOSE
CAS No.: 91121-19-6
Cat. No.: B1205667

Get Quote

\ J

The "Abasic" Scaffold in Nucleoside Chemistry

Executive Summary: The Structural Anchor

1,2-dideoxy-D-ribofuranose (CAS: 91547-59-0) represents a unique class of carbohydrate
derivatives where the anomeric center (C1) and the C2 position are fully reduced to methylene
groups.[1] Unlike its parent sugars (D-ribose or 2-deoxy-D-ribose), this molecule lacks a
hemiacetal functionality, rendering it chemically stable against mutarotation and glycosidic
hydrolysis.[1]

In the pharmaceutical and biochemical sectors, this molecule is the "gold standard™ mimic for
abasic sites (apurinic/apyrimidinic or AP sites) in DNA and RNA. It serves as a chemically
stable spacer that preserves the phosphodiester backbone distance without providing a
nucleobase for hydrogen bonding. This property makes it indispensable for:

o DNA Repair Research: Probing the kinetics of DNA repair enzymes
(endonucleases/glycosylases).
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» SiRNA Therapeutics: Modifying 3'-overhangs to enhance nuclease resistance without

compromising gene silencing.

» C-Nucleoside Synthesis: Serving as a chiral tetrahydrofuran scaffold for building non-

hydrolyzable nucleoside analogs.

Chemical Architecture & Stereochemistry

To work effectively with this molecule, researchers must reconcile carbohydrate numbering with

IUPAC nomenclature.

Molecular Formula;

[2][71[8][e][10][11][12]

Stereochemical Mapping

Common Name: 1,2-dideoxy-D-ribofuranose[1][2][3][4][5][6]

IUPAC Name: (2R,3S)-2-(hydroxymethyl)tetrahydrofuran-3-ol[1]

Molecular Weight: 118.13 g/mol [1][2][4][9][10][11][12]

The "D-ribo" configuration implies specific chirality at the remaining centers. In the standard

sugar numbering (C1-C5), C1 and C2 are deoxygenated (

). The chirality resides at C3 and C4.

IUPAC Equivalent

Sugar Numbering Substituent Configuration (THF Ring)

C1 N/A (Reduced) C5 (Methylene)

Cc2 N/A (Reduced) C4 (Methylene)

C3 R (Down in Haworth) C3 (Chiral Center)

C4 R C2 (Chiral Center)

cs _ N/A Exocyclic
(Exocyclic) Hydroxymethyl
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Critical Note: The stability of this molecule arises from the ether linkage at C1. Unlike a true

nucleoside, there is no

-glycosidic bond to cleave, making it an "immutable" spacer in oligonucleotide
chains.[1]

Synthesis Protocols

High-purity synthesis is required to avoid

anomer contaminants (though less relevant here due to C1 reduction, stereochemical purity at
C3/C4 is paramount).

Protocol A: The "Thymidine Elimination" Route
(Biomimetic)

This method is favored for its stereochemical retention, utilizing the natural chirality of
Thymidine.

Mechanism:

Starting Material: Thymidine (cheap, abundant chiral pool).

e Activation: The nucleobase (Thymine) is activated for leaving, or the sugar-base bond is
destabilized.

» Elimination/Reduction: A reductive cleavage removes the base, leaving the tetrahydrofuran
core.

« Purification: Silica gel chromatography.

Protocol B: Reductive Deoxygenation from 2-Deoxy-D-
Ribose
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This is the standard organic synthesis route, scalable for gram-quantity production.[1]

Step-by-Step Methodology:

o Methylation (Anomeric Protection):

o Reagents: 2-deoxy-D-ribose + MeOH + 1% HCI.

o Reaction: Stir at RT for 2h.

o Product: Methyl 2-deoxy-D-ribofuranoside (mixture of

).[1]

o Why: Locks the furanose ring size.

e Acyl Protection:

o Reagents:

-Toluoyl chloride (or Benzoyl chloride) + Pyridine.

o Reaction:

, 12h.

o Product: Methyl 3,5-di-O-toluoyl-2-deoxy-D-ribofuranoside.[1]

o Why: Protects the hydroxyls at C3 and C5 during the harsh reduction step.

e Anomeric Activation (Chlorination):

o Reagents: HCI/Acetic Acid or

o Reaction: Converts the methoxy group at C1 to a chloride (
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e Radical Reduction (The "Dideoxy" Step):
o Reagents: Tributyltin hydride (

) + AIBN (Initiator) in Toluene.

o Conditions: Reflux under Argon, 4h.
o Mechanism:[1][13] Homolytic cleavage of the C1-Cl bond followed by H-abstraction.[1]
o Result: The C1 position becomes a methylene group (
)-
o Deprotection:
o Reagents: NaOMe in MeOH (Zemplén conditions).

o Product:1,2-dideoxy-D-ribofuranose.[1][2][3][4][5][14][15]

Applications in Drug Discovery &

Oligonucleotides[5][13][16]
The "dSpacer" in Oligonucleotide Synthesis

In automated DNA synthesis, 1,2-dideoxy-D-ribofuranose is converted into a
phosphoramidite building block (5'-O-DMT-1,2-dideoxyribose-3'-O-phosphoramidite).[1]

e Function: It inserts a "blank” spot in the sequence.

o Use Case: When hybridized to a target strand, the target base opposite the dSpacer has no
partner. This mimics an abasic site, allowing researchers to measure the binding affinity
penalty (

) of a missing base pair.

siRNA Modification (3'-Overhangs)

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://www.biosynth.com/p/MD06425/91547-59-0-12-dideoxy-d-ribofuranose
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://www.benchchem.com/product/b1205667/docs?utm_src=pdf-body#technical-monograph-1-2-dideoxy-d-ribofuranose
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://www.scbt.com/p/1-2-dideoxy-d-ribofuranose-91547-59-0
https://sci-hub.box/10.1039/p19880000545
https://www.chemscene.com/product/91547-59-0.html
https://d-nb.info/1266361561/34
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9114755.htm
https://www.researchgate.net/publication/292304999_Practical_and_Reliable_Synthesis_of_12-Dideoxy-D-ribofuranose_and_its_Application_in_RNAi_Studies
https://www.benchchem.com/product/b1205667/docs?utm_src=pdf-body#technical-monograph-1-2-dideoxy-d-ribofuranose
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic siRNAs require 3'-overhangs (usually UU) for efficient loading into the RISC complex.
However, these overhangs are vulnerable to exonucleases.

o Strategy: Replacing the 3'-terminal nucleotides with 1,2-dideoxy-D-ribofuranose units.

e Outcome: The absence of the nucleobase prevents nuclease recognition while maintaining
the physical 3' tail required for RISC loading.

Visualization of the siRNA Workflow

Mechanism of Action

|
Standard SiRNA ptimi: Design: Replace 3' UU Protocol Solid Phase Synthesis \ Deprotection & Purification Modified SIRNA iologi ivil RISC Loading [l
(Vulnerable 3' UU Overhang) with 1,2-dideoxy-ribose (dSpacer) (Using dSpacer Phosphoramidite) | (Nuclease Resistant) (Maintained) [

Click to download full resolution via product page

Figure 1: Workflow for stabilizing siRNA therapeutics using 1,2-dideoxy-D-ribofuranose
spacers.

Physical Properties & Characterization Data[1][5][8]
[9]1[11][17]

For quality control (QC) in synthesis, the following parameters are standard.
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Property Value | Description Method of Verification
Physical State Colorless to pale yellow oil Visual Inspection

Boiling Point 105°C @ 0.02 Torr Vacuum Distillation
Density ~1.239 g/cm?3 Pycnometer

Refractive Index ~1.48 Refractometer

Solubility High (Water, MeOH, DMSO) Solubility Test

pKa ~14.25 (Alcoholic OH) Potentiometric Titration

C1 protons appear as

Key NMR Signal

multiplets upfield (no acetal H)

-NMR (

or

Synthesis Pathway Diagram|[1][5][18]

The following diagram illustrates the transformation from the chiral pool (2-deoxy-D-ribose) to

the final abasic scaffold.
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Figure 2: Chemo-selective reduction pathway converting 2-deoxy-D-ribose to the 1,2-dideoxy
scaffold.[1][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10796728
https://pubchem.ncbi.nlm.nih.gov/compound/10796728
https://www.achemblock.com/w159534-1-2-dideoxy-d-ribofuranose.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Hydroxymethyl_tetrahydrofuran-3-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-_Hydroxymethyl_tetrahydrofuran-3-ol
https://labsolu.ca/shop/chemicals-biochemicals/carbohydrates/12-dideoxy-d-ribofuranose/
https://www.biosynth.com/p/MD06425/91547-59-0-12-dideoxy-d-ribofuranose
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9114755.htm
https://www.researchgate.net/publication/292304999_Practical_and_Reliable_Synthesis_of_12-Dideoxy-D-ribofuranose_and_its_Application_in_RNAi_Studies
https://www.tcichemicals.com/IN/en/p/T2607
https://www.tcichemicals.com/IN/en/p/T2607
https://www.academia.edu/38812077/The_Synthesis_of_Ribose_and_Nucleoside_Derivatives
https://www.benchchem.com/product/b1205667/docs#technical-monograph-1-2-dideoxy-d-ribofuranose
https://www.benchchem.com/product/b1205667/docs#technical-monograph-1-2-dideoxy-d-ribofuranose
https://www.benchchem.com/product/b1205667/docs#technical-monograph-1-2-dideoxy-d-ribofuranose
https://www.benchchem.com/product/b1205667/docs#technical-monograph-1-2-dideoxy-d-ribofuranose
https://www.benchchem.com/product/b1205667?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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